Difructose anhydride III
Difructose anhydride III
Alpha-D-fructofuranose-beta-D-fructofuranose 2',1:2,3'-dianhydride is a sugar dianhydride. It is functionally related to a beta-D-fructofuranose and an alpha-D-fructofuranose.
Difructose anhydride III is a natural product found in Lycoris radiata with data available.
Difructose anhydride III is a natural product found in Lycoris radiata with data available.
Brand Name:
Vulcanchem
CAS No.:
81129-73-9
VCID:
VC20748293
InChI:
InChI=1S/C12H20O10/c13-1-5-7(16)9(18)12(21-5)4-19-11(3-15)10(22-12)8(17)6(2-14)20-11/h5-10,13-18H,1-4H2/t5-,6-,7-,8-,9+,10+,11-,12-/m1/s1
SMILES:
C1C2(C(C(C(O2)CO)O)O)OC3C(C(OC3(O1)CO)CO)O
Molecular Formula:
C12H20O10
Molecular Weight:
324.28 g/mol
Difructose anhydride III
CAS No.: 81129-73-9
Cat. No.: VC20748293
Molecular Formula: C12H20O10
Molecular Weight: 324.28 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Alpha-D-fructofuranose-beta-D-fructofuranose 2',1:2,3'-dianhydride is a sugar dianhydride. It is functionally related to a beta-D-fructofuranose and an alpha-D-fructofuranose. Difructose anhydride III is a natural product found in Lycoris radiata with data available. |
|---|---|
| CAS No. | 81129-73-9 |
| Molecular Formula | C12H20O10 |
| Molecular Weight | 324.28 g/mol |
| IUPAC Name | (2R,3'S,4'S,4aR,5'R,6R,7R,7aS)-4a,5',6-tris(hydroxymethyl)spiro[3,6,7,7a-tetrahydrofuro[2,3-b][1,4]dioxine-2,2'-oxolane]-3',4',7-triol |
| Standard InChI | InChI=1S/C12H20O10/c13-1-5-7(16)9(18)12(21-5)4-19-11(3-15)10(22-12)8(17)6(2-14)20-11/h5-10,13-18H,1-4H2/t5-,6-,7-,8-,9+,10+,11-,12-/m1/s1 |
| Standard InChI Key | KSRQDWNGXKYIDO-TWOHWVPZSA-N |
| Isomeric SMILES | C1[C@]2([C@H]([C@@H]([C@H](O2)CO)O)O)O[C@H]3[C@@H]([C@H](O[C@]3(O1)CO)CO)O |
| SMILES | C1C2(C(C(C(O2)CO)O)O)OC3C(C(OC3(O1)CO)CO)O |
| Canonical SMILES | C1C2(C(C(C(O2)CO)O)O)OC3C(C(OC3(O1)CO)CO)O |
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